BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: History, Discovery, and
Chemistry of N-(Pyrazinyl)-4-
hydroxybenzenesulfonamide Compounds

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

N-(Pyrazinlyl)-1-phenol-4-
Compound Name:

sulfonamide
CAS No.: 872825-57-5
Cat. No.: B3066727

Get Quote

Executive Summary

The compound N-(Pyrazinyl)-4-hydroxybenzenesulfonamide (CAS 872825-57-5) represents a
specific structural derivative within the N1-heterocyclic sulfonamide class. While often
overshadowed by its clinically famous amino-analog, Sulfapyrazine (4-amino-N-pyrazin-2-
ylbenzenesulfonamide), this phenolic variant serves as a critical reference standard in
metabolic profiling, impurity analysis, and structure-activity relationship (SAR) studies for
carbonic anhydrase inhibition.

This guide details the discovery of the pyrazine-sulfonamide scaffold, the specific chemical
identity of the phenolic derivative, and the rigorous protocols required for its synthesis and
analysis.

Part 1: Historical Context & Discovery
The Sulfonamide Revolution (1930s-1940s)
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The discovery of N-(Pyrazinyl) sulfonamides is rooted in the "Golden Age" of antibacterial
chemotherapy initiated by Gerhard Domagk's discovery of Prontosil in 1935. The core
discovery logic followed a systematic substitution of the sulfonamide nitrogen (

) to enhance potency and modify pharmacokinetics.

o 1935: Discovery that the active moiety of Prontosil is sulfanilamide (4-
aminobenzenesulfonamide).

e 1938-1940: Researchers at May & Baker and American Cyanamid synthesized Sulfapyridine
and Sulfathiazole, proving that heterocyclic rings at the

position significantly increased antibacterial activity compared to the parent sulfanilamide.

e 1941-1942 (The Pyrazine Breakthrough): The synthesis of Sulfapyrazine (4-amino-N-
pyrazin-2-ylbenzenesulfonamide) marked a pinnacle in this series. It exhibited a longer half-
life and lower protein binding than its predecessors.

Emergence of the Phenolic (4-Hydroxy) Derivative

The specific compound N-(Pyrazinyl)-4-hydroxybenzenesulfonamide (the "1-phenol” variant)
emerged not as a primary drug candidate, but through two critical pathways:

e Metabolic Identification: In vivo, sulfonamides primarily undergo

-acetylation. However, oxidative deamination (replacing
with

) is a minor metabolic route, often mediated by reactive diazonium intermediates or specific
cytochrome P450 oxidation, leading to the phenolic derivative.

o Synthetic Impurity Profiling: During the industrial synthesis of Sulfapyrazine, trace amounts
of phenol-based starting materials or side reactions (hydrolysis of the amino group)
necessitate the synthesis of the 4-hydroxy analog as a Certified Reference Material (CRM)
to ensure drug purity.

Structural Causality
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The shift from an Amino ($ -NH_2

-OH $) group (in the subject compound) fundamentally alters the pharmacology:

e Loss of Antibacterial Activity: The

-amino group is essential for mimicking p-aminobenzoic acid (PABA) and inhibiting
dihydropteroate synthase. The phenolic analog cannot competitively inhibit this enzyme,
rendering it antibacterially inactive.

» Retention of Carbonic Anhydrase Inhibition: The sulfonamide moiety ($ -SO_2NH- $)
remains intact, allowing the compound to bind the zinc active site of Carbonic Anhydrase
(CA) isozymes, a property exploited in diuretic and anti-glaucoma research.

Part 2: Chemical Structure & Properties

Property Data

IUPAC Name 4-Hydroxy-N-(pyrazin-2-yl)benzenesulfonamide
Common Catalog Name N-(Pyrazinlyl)-1-phenol-4-sulfonamide

CAS Registry Number 872825-57-5

Molecular Formula

Molecular Weight 251.26 g/mol

] ~6.0 - 6.5 (Acidic due to pyrazine electron
pKa (Sulfonamide NH) )
withdrawal)

pKa (Phenol OH) ~9.5-10.0

Soluble in DMSO, Methanol, dilute Alkali

Solubilit
Y (NaOH); Poor in Water

Part 3: Experimental Protocols
Synthesis of N-(Pyrazinyl)-4-
hydroxybenzenesulfonamide
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Objective: To synthesize high-purity 4-hydroxy-N-(pyrazin-2-yl)benzenesulfonamide for use as

an analytical standard. Mechanism: Nucleophilic substitution of a sulfonyl chloride by an

aminopyrazine, followed by deprotection (if protected) or direct coupling.

Reagents

Precursor A: 4-Acetoxybenzenesulfonyl chloride (Protected phenol to prevent side reactions)
Precursor B: 2-Aminopyrazine

Solvent: Pyridine (acts as solvent and base) or Dichloromethane (DCM) with Triethylamine
(TEA)

Hydrolysis Agent: Sodium Hydroxide (NaOH), 1M

Step-by-Step Methodology

Activation: Dissolve 2-aminopyrazine (10 mmol) in dry Pyridine (15 mL) under an inert
atmosphere (

).

Coupling: Cool the solution to 0°C. Slowly add 4-acetoxybenzenesulfonyl chloride (11 mmol)
portion-wise over 30 minutes. Note: The acetoxy protection prevents the formation of
sulfonate esters.

Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor via
TLC (Ethyl Acetate/Hexane 1:1).

Quenching: Pour the reaction mixture into ice-cold water (100 mL) and acidify to pH 4.0 with
1M HCI. The intermediate (4-acetoxy-N-(pyrazin-2-yl)benzenesulfonamide) will precipitate.

Hydrolysis (Deprotection): Dissolve the precipitate in Methanol (20 mL) and add 1M NaOH
(10 mL). Reflux for 1 hour to cleave the acetyl group.

Isolation: Cool and acidify carefully with 1M HCI to pH 5-6. The target compound, 4-hydroxy-
N-(pyrazin-2-yl)benzenesulfonamide, will crystallize.

Purification: Recrystallize from Ethanol/Water (9:1).
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Analytical Validation (HPLC-MS)

Objective: Confirm identity and purity.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).

Mobile Phase: Gradient of Water (0.1% Formic Acid) [A] and Acetonitrile [B].

o 0-2min: 5% B

o 2-10 min: 5% -> 95% B

Detection: UV at 254 nm (aromatic) and 280 nm (phenol).

Mass Spec: ESI Negative Mode (M-H)

= 250.2 m/z. Note: Sulfonamides often ionize better in negative mode.

Part 4: Visualization of Pathways

The following diagram illustrates the chemical lineage, from the parent drug Sulfapyrazine to
the formation of the 4-Hydroxy derivative via metabolism or synthesis.
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Figure 1: Synthesis and metabolic origin of N-(Pyrazinyl)-4-hydroxybenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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